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This technical guide provides a comprehensive overview of the solubility and properties of the
non-ionic detergent T0080 NP-40 (Nonidet P-40) in various biological buffers. Understanding
the behavior of NP-40 under different experimental conditions is critical for its effective use in
cell lysis, protein extraction, and immunoprecipitation. This document details the
physicochemical properties of NP-40, presents its solubility data in commonly used buffers,
provides experimental protocols for determining its key parameters, and illustrates its
application in a biological context.

Introduction to NP-40

Nonidet P-40 (NP-40) is a non-ionic surfactant widely employed in life sciences research for its
ability to disrupt lipid-lipid and lipid-protein interactions without denaturing proteins. This
property makes it an invaluable tool for solubilizing membrane proteins and extracting
cytoplasmic components while preserving their native conformation and biological activity.
Chemically, NP-40 is a polyoxyethylene alkyl phenyl ether. Its amphipathic nature, possessing
both a hydrophilic polyethylene glycol chain and a hydrophobic alkylphenyl group, allows it to
form micelles in aqueous solutions, which are crucial for its detergent properties.
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Physicochemical Properties of NP-40

The effectiveness of NP-40 as a detergent is defined by several key physicochemical
parameters, including its Critical Micelle Concentration (CMC), cloud point, and aggregation
number. These properties can be influenced by the composition of the buffer, including its pH
and ionic strength.

Table 1: General Physicochemical Properties of NP-40 in Aqueous Solution

Property Value Reference
Molecular Weight ~617 g/mol [1]
Detergent Class Non-ionic [1]

Critical Micelle Concentration 0.05-0.29 mM (0.003%— o

(CMC) 0.018% wi/v)

Aggregation Number ~149 [1]
Micelle Molecular Weight ~90,000 g/mol

Cloud Point 80 °C [1]

Hydrophilic-Lipophilic Balance

13-14 [1]
(HLB)

NP-40 Solubility in Common Biological Buffers

The choice of buffer can significantly impact the solubilizing efficiency of NP-40. While
comprehensive comparative studies are limited, the general principles of detergent chemistry
suggest how NP-40's properties are likely to be affected by common buffer components.

e Tris-HCI: Tris-HCl is a common buffer used in cell lysis and protein extraction. The pH of Tris
buffers is temperature-dependent. While specific quantitative data on the effect of Tris
concentration on NP-40's CMC is not readily available in comparative studies, it is a
standard component in many protocols utilizing NP-40, indicating good compatibility.

o Phosphate-Buffered Saline (PBS): PBS is another widely used buffer that mimics
physiological ionic strength and pH. The presence of salts in PBS, such as sodium chloride,
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is known to affect the CMC of non-ionic detergents. Generally, increasing the ionic strength
of a solution leads to a decrease in the CMC of non-ionic surfactants, promoting micelle
formation at lower detergent concentrations. The pH of PBS is generally stable around 7.2-
7.4, a range where NP-40 is effective.[2]

» RIPA (Radioimmunoprecipitation Assay) Buffer: RIPA buffer is a stringent lysis buffer that
contains a mixture of detergents, including NP-40, sodium deoxycholate, and SDS. The
presence of ionic detergents like SDS will significantly alter the overall micellar properties of
the solution compared to a buffer containing only NP-40.

Table 2: Qualitative Effects of Buffer Components on NP-40 Properties

Effect on Cloud .
Buffer Component Effect on CMC Point Rationale
oin

Salts reduce the
hydration of the

. hydrophilic groups of
Increased lonic

Decrease Decrease the detergent, favoring
Strength (e.g., NaCl)

micellization and
phase separation at

lower temperatures.

As a non-ionic
detergent, NP-40
lacks a charged head
group, making its
_ o properties less
Changes in pH (within o . .
) ] Minimal Minimal sensitive to pH
physiological range) -
changes within the
typical biological
range (pH 6-8)
compared to ionic

detergents.

Experimental Protocols
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This section provides detailed methodologies for determining the key solubility parameters of

NP-40 and for its use in a common biochemical application.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by various methods that detect the onset of micelle formation.

One common method involves the use of a dye that exhibits a spectral shift upon incorporation

into the hydrophobic core of the micelles.

Protocol: CMC Determination using Coomassie Brilliant Blue G-250

Prepare a stock solution of NP-40 (e.g., 10% w/v) in the desired buffer (e.g., 50 mM Tris-HCI,
pH 7.4).

Create a series of dilutions of the NP-40 stock solution in the same buffer to cover a
concentration range above and below the expected CMC (e.g., 0.001% to 0.1% w/v).

Prepare a stock solution of Coomassie Brilliant Blue G-250 (e.g., 1 mg/mL) in the same
buffer.

To each NP-40 dilution, add a small, constant volume of the Coomassie dye stock solution.
Incubate the solutions for a short period to allow for equilibration.

Measure the absorbance spectrum of each solution using a spectrophotometer, focusing on
the wavelength of maximum absorbance for the dye.

Plot the absorbance at the maximum wavelength versus the logarithm of the NP-40
concentration.

The CMC is identified as the concentration at which a sharp change in the slope of the plot
occurs, indicating the incorporation of the dye into the newly formed micelles.

Determination of Cloud Point

The cloud point is the temperature at which a non-ionic detergent solution becomes cloudy as it

phase-separates.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol: Cloud Point Determination

Prepare a 1% (w/v) solution of NP-40 in the desired buffer.

Place the solution in a clear glass test tube and immerse it in a temperature-controlled water
bath.

Slowly heat the water bath while gently stirring the detergent solution.

Observe the solution for the first sign of turbidity. The temperature at which the solution
becomes cloudy is the cloud point.

To confirm, slowly cool the solution and observe the temperature at which it becomes clear
again.

Protein Extraction for Western Blotting

NP-40 is a key component of many lysis buffers used to extract proteins for downstream

analysis like Western blotting.

Protocol: Cell Lysis using NP-40 Buffer

Prepare NP-40 Lysis Buffer: 50 mM Tris-HCI (pH 8.0), 150 mM NaCl, 1% NP-40.
Immediately before use, add protease and phosphatase inhibitors.[3]

Culture and harvest cells. For adherent cells, wash with ice-cold PBS and then aspirate the
PBS.

Add ice-cold NP-40 Lysis Buffer to the cell pellet or plate (e.g., 1 mL per 107 cells).
Incubate on ice for 30 minutes with periodic vortexing to ensure complete lysis.

Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular
debris.

Transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.
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» Determine the protein concentration of the lysate using a suitable protein assay (e.g., BCA
assay). The lysate is now ready for SDS-PAGE and Western blot analysis.

Visualization of Experimental Workflows and
Signaling Pathways

Graphviz diagrams are provided to illustrate a typical immunoprecipitation workflow using an
NP-40 containing buffer and the EGFR signaling pathway, for which protein extraction is often
performed using NP-40-based lysis buffers.
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Caption: Immunoprecipitation workflow using NP-40 lysis buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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